Cas no 1261924-19-9 (3-amino-5-(2-methoxyphenyl)benzoic Acid)

3-Amino-5-(2-methoxyphenyl)benzoic acid is a versatile aromatic compound featuring both amino and carboxylic acid functional groups, along with a methoxyphenyl substituent. Its structural properties make it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive sites allows for further functionalization, enabling applications in heterocyclic chemistry and ligand design. The methoxy group enhances solubility in organic solvents, facilitating purification and downstream reactions. This compound is characterized by its high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its well-defined structure makes it suitable for research in medicinal chemistry and material science.

3-amino-5-(2-methoxyphenyl)benzoic Acid structure

1261924-19-9 structure

Product Name:3-amino-5-(2-methoxyphenyl)benzoic Acid

CAS No:1261924-19-9

MF:C₁₄H₁₃NO₃

MW:243.257923841476

MDL:MFCD18319477

CID:1219632

PubChem ID:53225395

Update Time:2025-11-02

3-amino-5-(2-methoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-amino-5-(2-methoxyphenyl)benzoic Acid
- 1261924-19-9
- DTXSID50689127
- 3-Amino-5-(2-methoxyphenyl)benzoic acid, 95%
- MFCD18319477
- 5-Amino-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid
- MDL： MFCD18319477
- Inchi： 1S/C14H13NO3/c1-18-13-5-3-2-4-12(13)9-6-10(14(16)17)8-11(15)7-9/h2-8H,15H2,1H3,(H,16,17)
- InChI Key： ROKKMPRUNPDVLQ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

Exact Mass: 243.08954328g/mol
Monoisotopic Mass: 243.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 72.6Å²

3-amino-5-(2-methoxyphenyl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326505-5 g	3-Amino-5-(2-methoxyphenyl)benzoic acid, 95%; .	1261924-19-9	95%	5g	€1159.00	2023-04-26
abcr	AB326505-5g	3-Amino-5-(2-methoxyphenyl)benzoic acid, 95%; .	1261924-19-9	95%	5g	€1159.00	2025-04-21

3-amino-5-(2-methoxyphenyl)benzoic Acid Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. Alt-proteins: A promising future

Additional information on 3-amino-5-(2-methoxyphenyl)benzoic Acid

Research Brief on 3-amino-5-(2-methoxyphenyl)benzoic Acid (CAS: 1261924-19-9): Recent Advances and Applications

3-amino-5-(2-methoxyphenyl)benzoic Acid (CAS: 1261924-19-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. Recent research has focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and oncological pathways.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's utility in the design of novel kinase inhibitors. The researchers utilized 3-amino-5-(2-methoxyphenyl)benzoic Acid as a scaffold to develop derivatives that exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study reported a significant reduction in tumor growth in preclinical models, underscoring the compound's potential as a therapeutic agent.

In addition to its oncological applications, recent investigations have explored the compound's role in modulating inflammatory responses. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 3-amino-5-(2-methoxyphenyl)benzoic Acid could effectively inhibit the production of pro-inflammatory cytokines in vitro. This finding suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 3-amino-5-(2-methoxyphenyl)benzoic Acid have also been a focus of recent research. Advanced synthetic methodologies, including microwave-assisted and flow chemistry techniques, have been employed to improve yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Looking ahead, the versatility of 3-amino-5-(2-methoxyphenyl)benzoic Acid positions it as a promising candidate for multifunctional drug development. Ongoing research is expected to uncover additional therapeutic targets and refine its pharmacological profile. The compound's unique chemical properties and demonstrated bioactivity make it a valuable asset in the pursuit of innovative treatments for complex diseases.